4-Bromo-2-methylcinnamic acid

• IUPAC Name: (E)-3-(4-bromo-2-methylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C10H9BrO2/c1-7-6-9(11)4-2-8(7)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
• InChI Key: HNTZXSMJVHXPGQ-HWKANZROSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C=CC(=O)O
• Isomeric SMILES: CC1=C(C=CC(=C1)Br)/C=C/C(=O)O
• Molecular Formula: C10H9BrO2
• Molecular Weight: 241.08 g/mol

Description

4-Bromo-2-methylcinnamic acid is a useful research compound. Its molecular formula is C10H9BrO2 and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Landscape Exploration

Chakraborty, Joseph, and Desiraju (2018) explored the crystal structure landscape of 4-bromo-2-methylcinnamic acid (4BCA). Their study involved experimental doping with 4-methylcinnamic acid and computational doping with 4-chlorocinnamic acid. This research revealed the formation of solid solutions and new crystal structures, highlighting the importance of π⋅⋅⋅π interactions, weak hydrogen bonds, and halogen bonds in directing these structures. This work can contribute to understanding the crystallographic behavior of similar compounds (Chakraborty, Joseph, & Desiraju, 2018).

Photoreaction Studies

Ghosh, Chakrabarti, and Misra (1998) investigated the photodimerization reaction mechanism in 4-methylcinnamic acid crystal using Raman and infrared spectroscopy. Their findings suggested a topochemically controlled reaction, influenced by lattice phonons, providing insights into the solid-state chemistry of cinnamic acid derivatives (Ghosh, Chakrabarti, & Misra, 1998).

Antifungal Potency Enhancement

Kim, Chan, and Cheng (2017) explored cinnamic acid derivatives, including 4-bromo-2-methylcinnamic acid, for enhancing the efficacy of antifungal agents. They found that some derivatives acted as chemosensitizers, augmenting the antifungal potency of conventional drugs. This research suggests the potential of these compounds in developing new strategies for combating fungal infections (Kim, Chan, & Cheng, 2017).

Photocrosslinking in Polyesters

Stumpe et al. (1995) studied photoreactive cholesteric polyesters derived from 4-carboxycinnamic acid and observed efficient photocrosslinking reactions. These findings can be relevant for the development of materials with specific optical properties and applications in material science (Stumpe et al., 1995).

Biocide Potentiation

Malheiro et al. (2019) investigated phytochemicals, including α-methylcinnamic acid, as potentiators of common biocides. They found that combining these compounds with biocides like cetyltrimethylammonium bromide enhanced their efficacy, indicating the potential of 4-bromo-2-methylcinnamic acid derivatives in disinfection and antimicrobial applications (Malheiro et al., 2019).